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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15602339

Technical Data Summary: 25-Desacetyl Rifampicin-
d3

This document provides a concise summary of the key molecular and physical data for 25-
Desacetyl Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin. The information is
intended for researchers, scientists, and drug development professionals.

Molecular Information

25-Desacetyl Rifampicin-d3 is the deuterium-labeled form of 25-Desacetyl Rifampicin, which
is a major active metabolite of Rifampicin.[1] The incorporation of deuterium atoms creates a
stable isotope-labeled internal standard, which is essential for quantitative bioanalytical studies,
such as pharmacokinetics, by mass spectrometry.

Table 1: Molecular and Physical Properties of 25-Desacetyl Rifampicin-d3
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Property Value References
Molecular Formula Ca1H53D3N4011 [21[31[41[5]
Molecular Weight 783.92 [21[3][4]1[5][6]
Appearance Reddish Orange Solid [3]

Purity >85% or >98% [21[7]
Solubility Chloroform, Methanol [3]

Storage Temperature -20°C [3]
Unlabeled CAS Number 16783-99-6 [1][6]

Experimental Context and Methodologies

A comprehensive guide detailing specific experimental protocols for 25-Desacetyl Rifampicin-
d3 is beyond the scope of publicly available information. Such protocols are typically developed
and validated in-house by research laboratories. However, the primary application of this
compound is as an internal standard in pharmacokinetic studies.

A general workflow for such a study is outlined below.

General Protocol: Quantification of 25-Desacetyl
Rifampicin in Biological Matrices

e Sample Preparation:

o A biological sample (e.g., plasma, urine) is collected from a subject administered with
Rifampicin.

o A known concentration of the internal standard, 25-Desacetyl Rifampicin-d3, is spiked
into the sample.

o The sample undergoes protein precipitation and/or solid-phase extraction to isolate the
analyte and internal standard.

e LC-MS/MS Analysis:
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o The extracted sample is injected into a Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) system.

o The analyte (25-Desacetyl Rifampicin) and the internal standard (25-Desacetyl
Rifampicin-d3) are separated chromatographically.

o The mass spectrometer is set to monitor specific mass-to-charge ratio (m/z) transitions for
both the analyte and the internal standard.

o Data Analysis:
o The peak area ratio of the analyte to the internal standard is calculated.

o A calibration curve, prepared with known concentrations of the analyte and a constant
concentration of the internal standard, is used to determine the concentration of 25-
Desacetyl Rifampicin in the original sample.

Visualizations

The following diagrams illustrate the relationships and a typical experimental workflow involving
25-Desacetyl Rifampicin-d3.
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Caption: Metabolic relationship and analytical use.
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Caption: Bioanalytical workflow for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what is the molecular weight of 25-Desacetyl
Rifampicin-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602339#what-is-the-molecular-weight-of-25-
desacetyl-rifampicin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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